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Compound of Interest

Compound Name: PSI-7409 tetrasodium

Cat. No.: B15567944

Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling of PSI-7409
tetrasodium, a key research compound in the development of hepatitis C virus (HCV)

therapeutics. As the active triphosphate metabolite of Sofosbuvir, understanding its properties

and required handling procedures is paramount to ensuring laboratory safety and experimental

integrity.

Immediate Safety Information
While a specific Safety Data Sheet (SDS) for PSI-7409 tetrasodium is not readily available,

data from its parent compound, Sofosbuvir, indicates potential hazards. A conservative

approach to handling is strongly recommended.

Potential Hazards Associated with the Parent Compound (Sofosbuvir):

Acute oral toxicity

Causes skin irritation
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Causes serious eye irritation

May cause respiratory irritation

Standard laboratory safety protocols should be strictly followed. In case of exposure, follow the

first aid measures outlined below.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention

immediately.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention if irritation develops and

persists.

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention

immediately.

Personal Protective Equipment (PPE)
Due to the potential for irritation and toxicity, the following PPE is mandatory when handling

PSI-7409 tetrasodium:
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PPE Category Specific Requirements

Hand Protection
Chemical-resistant gloves (e.g., nitrile) should

be worn. Inspect gloves before use.

Eye/Face Protection
Safety glasses with side-shields or goggles are

required.

Skin and Body Protection
A lab coat must be worn. Ensure it is clean and

buttoned.

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood. If handling large quantities

or if there is a risk of aerosolization, a NIOSH-

approved respirator may be necessary.

Physical and Chemical Properties
Property Value

CAS Number 1621884-22-7[1][2]

Appearance White to off-white solid[3]

Solubility Soluble in water (50 mg/mL)[3]

Storage
Short-term: -20°C (1 month); Long-term: -80°C

(6 months)[1]

Handling and Storage
Handling:

For research use only.[1]

The free form of PSI-7409 is prone to instability; the tetrasodium salt is the stable form.[3]

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.
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Handle in a well-ventilated area or in a chemical fume hood.

Storage:

Store in a tightly sealed container.[4]

Keep in a cool, dry place away from moisture.[1]

Follow the specific temperature guidelines for short and long-term storage to ensure stability.

[1]

Disposal Plan
As PSI-7409 tetrasodium is a research chemical, all waste must be considered chemical

waste and disposed of according to institutional and local regulations.

Step-by-Step Disposal Procedure:

Collection:

Collect all waste materials (unused compound, contaminated consumables like pipette tips

and tubes) in a designated, clearly labeled hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Labeling:

Label the waste container with "Hazardous Waste," the full chemical name ("PSI-7409
tetrasodium"), and any known hazard information.

Storage of Waste:

Store the waste container in a designated satellite accumulation area within the laboratory.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and proper disposal.
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Decontamination:

Thoroughly decontaminate all work surfaces and equipment after handling.

Emergency Procedures: Chemical Spill
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

contamination.

Immediate Response
Containment & Cleanup Waste Management

Evacuate Immediate Area Alert Colleagues & Supervisor Assess Spill Size & Hazard
Don Appropriate PPEMinor Spill

Contact EHS ImmediatelyMajor Spill

Contain the Spill with Absorbent Material Clean the Area with a Decontaminating Solution Collect Contaminated Materials Label as Hazardous Waste Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of PSI-7409 tetrasodium.

Experimental Protocols
Detailed experimental protocols involving PSI-7409 tetrasodium are highly specific to the

research being conducted. The following is a general protocol for preparing a stock solution,

based on its known solubility.

Protocol: Preparation of an Aqueous Stock Solution

Objective: To prepare a stock solution of PSI-7409 tetrasodium in water.

Materials:

PSI-7409 tetrasodium solid

Sterile, nuclease-free water
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Appropriate sterile, conical tubes

Calibrated pipette

Vortex mixer

Procedure:

Under a fume hood, weigh the desired amount of PSI-7409 tetrasodium.

Add the appropriate volume of sterile, nuclease-free water to achieve the desired

concentration (solubility is up to 50 mg/mL).

Vortex the solution until the solid is completely dissolved. Gentle warming or sonication

may be used to aid dissolution if necessary.

Filter-sterilize the solution using a 0.22 µm filter if required for the specific application.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term use (up to 1 month) or -80°C for long-term

storage (up to 6 months).[1]
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Preparation Steps

Storage

Weigh PSI-7409 Tetrasodium

Add Sterile Water

Vortex to Dissolve

Filter-Sterilize (0.22 µm)

Aliquot into Single-Use Tubes

Store at -20°C (≤1 month)

Short-term

Store at -80°C (≤6 months)

Long-term

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing a stock solution of PSI-7409 tetrasodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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